Cas no 1806726-16-8 (4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1806726-16-8
• MF: C₆H₃F₄N₃O₅S
• MW: 305.163733720779
• CID: 4829182
• Update Time: 2025-10-30

4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C6H3F4N3O5S/c7-2-1-3(19(11,16)17)12-5(13(14)15)4(2)18-6(8,9)10/h1H,(H2,11,16,17)
• InChI Key： WDBVIKGIPHTDQI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C([N+](=O)[O-])N=1)OC(F)(F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 443
• XLogP3: 1.2
• Topological Polar Surface Area: 137

Additional information on 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1806726-16-8, known as 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, nitro, trifluoromethoxy, and sulfonamide groups. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable tool in various research and industrial applications.

4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide has been extensively studied for its potential in the development of novel pharmaceutical agents. Recent studies have highlighted its role as a promising candidate in the design of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The sulfonamide group, in particular, has been shown to enhance bioavailability and improve the molecule's ability to interact with target proteins.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. The trifluoromethoxy group imparts excellent herbicidal activity, making it a key component in the development of next-generation pesticides. Recent research has demonstrated its efficacy in controlling resistant weed species, which is a growing concern in modern agriculture.

The synthesis of 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the nitration of pyridine derivatives and subsequent substitution reactions to introduce the trifluoromethoxy and sulfonamide groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times while maintaining product quality.

From a structural perspective, the molecule's pyridine ring serves as a rigid framework that facilitates the arrangement of substituents in a manner that maximizes their functional contributions. The fluorine atom at position 4 introduces electron-withdrawing effects, which stabilize the molecule's electronic configuration. Meanwhile, the nitro group at position 2 enhances the molecule's reactivity and selectivity in various chemical transformations.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide. These studies have provided insights into its electronic properties, interaction patterns with biological targets, and potential for further functionalization. Such computational approaches are expected to play an increasingly important role in the rational design of derivatives with enhanced properties.

In conclusion, 4-Fluoro-2-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806726-16-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, it is likely to remain at the forefront of chemical innovation for years to come.